Cas no 38990-17-9 ((3R,14S,16R)-Vincamine)

• Product Name: (3R,14S,16R)-Vincamine
• CAS No: 38990-17-9
• MF: C₂₁H₂₆N₂O₃
• MW: 354.442745685577
• CID: 4558329
• PubChem ID: 6957668
• Update Time: 2024-02-29

(3R,14S,16R)-Vincamine Chemical and Physical Properties

Names and Identifiers

• methyl (41R,12S,13aR)-13a-ethyl-12-hydroxy-2,3,41,5,6,12,13,13a-octahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate
• Vinpocetine Impurity 17
• (41R,12S,13aR)-methyl 13a-ethyl-12-hydroxy-2,3,41,5,6,12,13,13a-octahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate
• Vinpocetine Impurity P
• Vinpocetine-8
• (41R,12S,13aR)-methyl 13a-ethyl-12-hydroxy
• Vincamine Impurity 7
• methyl (41R,12S,13aR)-13a-ethyl-12-hydroxy-2,3,41,5,6,12,13,13a-octahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]phthyridine-12-carboxylate
• (3R,14S,16R)-Vincamine

• Inchi： 1S/C21H26N2O3/c1-3-20-10-6-11-22-12-9-15-14-7-4-5-8-16(14)23(17(15)18(20)22)21(25,13-20)19(24)26-2/h4-5,7-8,18,25H,3,6,9-13H2,1-2H3/t18-,20+,21-/m0/s1
• InChI Key： RXPRRQLKFXBCSJ-TYPHKJRUSA-N
• SMILES： O[C@]1(C(=O)OC)C[C@@]2(CC)CCCN3CCC4C5C=CC=CC=5N1C=4[C@H]32

Computed Properties

• Exact Mass: 354.19434270g/mol
• Monoisotopic Mass: 354.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 508.9±50.0 °C(Predicted)
• pka: 12.13±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids Eburnan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids